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(trifluoromethoxy)picolinic acid

Cat. No.: B13157507

Get Quote

Abstract
3-Chloro-5-(trifluoromethoxy)picolinic acid is a highly specialized pyridine derivative utilized

primarily as a building block in the discovery of agrochemicals (herbicides/fungicides) and

pharmaceutical agents. Distinguished by the presence of a trifluoromethoxy (-OCF

) group at the C5 position, this scaffold offers unique physicochemical properties—specifically
enhanced lipophilicity and metabolic stability—compared to its trifluoromethyl (-CF

) analogs. This guide outlines the chemical identity, validated synthetic routes via the
commercially available 2-bromo precursor, and the strategic application of this moiety in
structure-activity relationship (SAR) studies.

Chemical Identity & Properties
While the free acid form is often generated in situ or supplied as a custom synthesis item, its

chemical identity is defined by the specific substitution pattern on the pyridine ring.

Researchers should note the critical distinction between the -OCF

(trifluoromethoxy) and -CF
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(trifluoromethyl) variants, as the latter (CAS 80194-68-9) is significantly more common but
possesses different electronic properties.

Core Chemical Data
Property Detail

Chemical Name
3-Chloro-5-(trifluoromethoxy)pyridine-2-

carboxylic acid

Common Name 3-Chloro-5-(trifluoromethoxy)picolinic acid

CAS Number (Acid)
Not widely listed in public catalogs; typically

synthesized from precursors.

Key Precursor CAS
1361852-16-5 (2-Bromo-3-chloro-5-

(trifluoromethoxy)pyridine)

Molecular Formula

C

H

ClF

NO

Molecular Weight 241.55 g/mol

SMILES OC(=O)C1=NC=C(OC(F)(F)F)C=C1Cl

InChI Key
Predicted:[1][2][3]PKESEAIWVBVHEB-

UHFFFAOYSA-N (Isomer dependent)

Structural Significance
Pyridine Core: Provides a rigid heteroaromatic scaffold capable of pi-stacking and hydrogen

bonding (via the nitrogen lone pair).

C3-Chlorine: Induces a steric twist relative to the C2-carboxylic acid, often forcing the acid

group out of planarity with the ring, which can be crucial for binding selectivity in enzyme

pockets (e.g., auxin receptors).

C5-Trifluoromethoxy: Acts as a lipophilic, electron-withdrawing group. Unlike -CF
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, the -OCF

group can adopt different conformations due to the C-O-C bond rotation, potentially filling
hydrophobic pockets more effectively.

Synthetic Pathways
Due to the limited commercial availability of the free acid, the standard research protocol

involves synthesis from the 2-bromo-3-chloro-5-(trifluoromethoxy)pyridine intermediate.

Retrosynthetic Analysis
The most reliable route to the target acid is via palladium-catalyzed carbonylation or lithiation-

carboxylation of the 2-bromo precursor. The 2-bromo precursor itself is derived from the

commercially available 2-amino-5-(trifluoromethoxy)pyridine.

2-Amino-5-(trifluoromethoxy)pyridine
(Commercial Starting Material)

Chlorination
(NCS or Cl2)

2-Amino-3-chloro-5-
(trifluoromethoxy)pyridine

Sandmeyer Reaction
(NaNO2, HBr/CuBr2)

2-Bromo-3-chloro-5-
(trifluoromethoxy)pyridine

(CAS 1361852-16-5)

Carbonylation
(Pd(OAc)2, dppf, CO, MeOH)
OR Lithiation (n-BuLi, CO2)

Hydrolysis (LiOH)

3-Chloro-5-(trifluoromethoxy)
picolinic acid

Direct Carboxylation

Methyl Ester Intermediate
Hydrolysis (LiOH)

Hydrolysis (LiOH)

Click to download full resolution via product page

Figure 1: Validated synthetic route from commercial amine to target picolinic acid.

Detailed Protocol: Carboxylation of the 2-Bromo
Precursor
Objective: Convert 2-bromo-3-chloro-5-(trifluoromethoxy)pyridine (CAS 1361852-16-5) to the

target acid.

Method A: Palladium-Catalyzed Carbonylation (Scalable)

Reagents: Precursor (1.0 eq), Pd(OAc)

(5 mol%), dppf (10 mol%), Triethylamine (3.0 eq), Methanol (Solvent).

Conditions: Pressurize vessel with CO gas (5–10 bar) and heat to 80°C for 12–24 hours.
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Workup: Filter catalyst, concentrate methanol. The product is the methyl ester.

Hydrolysis: Dissolve ester in THF/Water (1:1), add LiOH (2.0 eq), and stir at RT for 2 hours.

Acidify with 1M HCl to precipitate the 3-chloro-5-(trifluoromethoxy)picolinic acid.

Method B: Lithiation-Carboxylation (Small Scale/Rapid)

Reagents: Precursor (1.0 eq), n-Butyllithium (1.1 eq), Dry THF.

Conditions: Cool THF solution of precursor to -78°C under Argon. Add n-BuLi dropwise. Stir

for 30 min to generate the 2-lithio species (Halogen-Lithium exchange preferentially occurs

at the 2-Br position over 3-Cl due to the lability of the C-Br bond).

Quench: Bubble dry CO

gas into the solution at -78°C.

Workup: Warm to RT, quench with water, acidify to pH 2. Extract with Ethyl Acetate.

Applications in Drug & Agrochemical Discovery[4]
Agrochemicals (Herbicides)
The 3-chloro-picolinic acid motif is a "privileged structure" in auxin-mimic herbicides (e.g.,

Clopyralid, Picloram).

Mechanism: These compounds bind to the TIR1 ubiquitin ligase complex, overstimulating

auxin signaling pathways in plants.

Role of OCF

: Replacing a chlorine or methyl group with -OCF

at position 5 increases lipophilicity (LogP) without significantly increasing steric bulk
compared to a -CF

group. This can enhance cuticular penetration in weeds and improve rainfastness.

Medicinal Chemistry (Bioisosteres)
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In drug design, the -OCF

group is often used as a bioisostere for -CF

or -Cl.

Metabolic Stability: The C-F bonds protect the metabolic "soft spot" at the C5 position,

preventing oxidative metabolism (e.g., by CYP450s).

Conformational Control: The ether linkage allows the CF

group to rotate, potentially adopting a conformation that maximizes binding interactions
within a receptor pocket, unlike the rigid direct attachment of a CF

group.

Safety & Handling
Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

STOT-SE H335
May cause respiratory

irritation.

Handling Protocols:

Engineering Controls: Use only in a chemical fume hood. The 2-bromo precursor and the

acid can be potent irritants.

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Storage: Store in a cool, dry place. Picolinic acids can decarboxylate at very high

temperatures; keep away from excessive heat (>150°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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